Cas no 1428776-36-6 (4-amino-3-methyl-1H-Pyrazole-1-acetonitrile)

• Product Name: 4-amino-3-methyl-1H-Pyrazole-1-acetonitrile
• CAS No: 1428776-36-6
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 2114214
• Update Time: 2023-11-19

4-amino-3-methyl-1H-Pyrazole-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-methyl-1H-Pyrazole-1-acetonitrile
• 1H-Pyrazole-1-acetonitrile, 4-amino-3-methyl-
• YRVHQOKCHHBNIW-UHFFFAOYSA-N
• (4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile
• CID 86679673
• 2-(4-Amino-3-methyl-1-pyrazolyl)acetonitrile

• Inchi： 1S/C6H8N4/c1-5-6(8)4-10(9-5)3-2-7/h4H,3,8H2,1H3
• InChI Key： YRVHQOKCHHBNIW-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±32.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)